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Compound of Interest

methyl 1-methyl-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B173790

An In-depth Technical Guide on the Physicochemical Properties of Methyl 1-methyl-1H-
indole-3-carboxylate

This technical guide provides a comprehensive overview of the core physicochemical
properties of methyl 1-methyl-1H-indole-3-carboxylate, tailored for researchers, scientists,
and professionals in drug development. This document includes quantitative data, detailed
experimental protocols, and visualizations of its synthetic pathway.

Physicochemical Data

The key physicochemical properties of methyl 1-methyl-1H-indole-3-carboxylate (CAS
Number: 108438-43-3) are summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C11H11NO2 [1112]
Molecular Weight 189.21 g/mol [1][2]
Melting Point 87.6-88.7 °C [2]
Boiling Point 320.2 °C at 760 mmHg [11[3]
Density 1.14 g/cm3 [1][3]
Flash Point 147.4 °C [3]
Exact Mass 189.07900 u [3]
Hydrogen Bond Acceptors 2 [3]

methyl 1-methyl-1H-indole-3-

IUPAC Name [1][2]
carboxylate
RAIZQIUZLCMHAK-

InChl Key [1][3]
UHFFFAOYSA-N
CN1C=C(C2=CC=CC=C21)C(

SMILES [1][3]

=0)0C

Experimental Protocols

Detailed methodologies for the synthesis and purification of methyl 1-methyl-1H-indole-3-

carboxylate are crucial for its application in research and development.

Synthesis from 1-methyl-1H-indole-3-carboxylic acid

A common method for the synthesis of methyl 1-methyl-1H-indole-3-carboxylate is through

the esterification of 1-methyl-1H-indole-3-carboxylic acid with methanol.[4]

Materials:

e 1-methyl-1H-indole-3-carboxylic acid

e Methanol
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Sulfuric acid (catalyst)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

A solution of 1-methyl-1H-indole-3-carboxylic acid in an excess of methanol is prepared in a
round-bottom flask.

» A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

e The mixture is heated under reflux for several hours to drive the esterification reaction to
completion.

 After cooling to room temperature, the excess methanol is removed under reduced pressure.

e The residue is dissolved in an organic solvent and washed with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by washing with water.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated to yield the crude methyl 1-methyl-1H-indole-3-carboxylate.

e The crude product can be further purified by recrystallization or column chromatography.

Copper-Catalyzed Synthesis

An alternative synthesis route involves the cross-dehydrogenative coupling of N,N-
dimethylaniline with phenyl bromoacetate derivatives using a copper(ll) acetate monohydrate
catalyst in the presence of tert-butyl hydroperoxide.[5] This method provides good to excellent
yields.[5]

Materials:

e N,N-dimethylaniline
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e Phenyl bromoacetate derivative
o Copper(ll) acetate monohydrate (Cu(OAc)z2-H20)
e tert-Butyl hydroperoxide (TBHP)

Procedure:

N,N-dimethylaniline, the phenyl bromoacetate derivative, and Cu(OAc)2-H20 are combined
in a suitable solvent.

e tert-Butyl hydroperoxide is added to the mixture, which then initiates the cross-
dehydrogenative coupling reaction.

e The reaction is typically stirred at a specific temperature for a set period to ensure
completion.

e Upon completion, the reaction mixture is worked up, which usually involves extraction and
washing steps.

» The final product is purified using techniques like column chromatography to isolate the
methyl 1-methyl-1H-indole-3-carboxylate.

Visualizations

The following diagrams illustrate the synthetic pathway and a conceptual experimental
workflow for the characterization of methyl 1-methyl-1H-indole-3-carboxylate.
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Caption: Synthesis of Methyl 1-methyl-1H-indole-3-carboxylate.
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Synthesis & Purification
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Caption: Experimental Workflow for Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of methyl 1-methyl-1H-
indole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173790#physicochemical-properties-of-methyl-1-
methyl-1h-indole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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